Cas no 68027-70-3 (3-Hexen-2-ol, 2,5-dimethyl-, (3E)-)

• Product name: 3-Hexen-2-ol, 2,5-dimethyl-, (3E)-
• CAS No: 68027-70-3
• MF: C₈H₁₆O
• MW: 128.21204
• CID: 393803
• PubChem ID: 71374691

3-Hexen-2-ol, 2,5-dimethyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-ol, 2,5-dimethyl-, (3E)-
• 2,5-dimethylhex-3-en-2-ol
• 68027-70-3
• DTXSID80797461

• Inchi： InChI=1S/C8H16O/c1-7(2)5-6-8(3,4)9/h5-7,9H,1-4H3
• InChI Key： ROJRZCRPYFNRST-UHFFFAOYSA-N
• SMILES： CC(C)C=CC(C)(C)O

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23